2-[(3-methyl-4-nitrophenoxy)methyl]-1,3-benzothiazole

• IUPAC Name: 2-[(3-methyl-4-nitrophenoxy)methyl]-1,3-benzothiazole
• InChI: InChI=1S/C15H12N2O3S/c1-10-8-11(6-7-13(10)17(18)19)20-9-15-16-12-4-2-3-5-14(12)21-15/h2-8H,9H2,1H3
• InChI Key: IILRKKRYLIKPHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC2=NC3=CC=CC=C3S2)[N+](=O)[O-]
• Molecular Formula: C15H12N2O3S
• Molecular Weight: 300.3 g/mol

Description

2-[(3-methyl-4-nitrophenoxy)methyl]-1,3-benzothiazole is a chemical compound that has been studied for its potential use in scientific research. This compound has been synthesized using various methods and has been found to have a mechanism of action that may be useful in understanding biological processes. In

Mechanism of Action

The mechanism of action of 2-[(3-methyl-4-nitrophenoxy)methyl]-1,3-benzothiazole involves the inhibition of certain enzymes, including protein kinases. This inhibition occurs through the binding of the compound to the active site of the enzyme, preventing it from carrying out its normal function. This inhibition may be useful in studying the role of these enzymes in disease states such as cancer.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(3-methyl-4-nitrophenoxy)methyl]-1,3-benzothiazole have been studied in vitro and in vivo. In vitro studies have shown that the compound inhibits the activity of certain enzymes, including protein kinases. In vivo studies have shown that the compound has antitumor activity in animal models. Additionally, the compound has been found to have low toxicity in animal studies.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(3-methyl-4-nitrophenoxy)methyl]-1,3-benzothiazole in lab experiments include its ability to inhibit the activity of certain enzymes, including protein kinases. This inhibition may be useful in studying the role of these enzymes in disease states such as cancer. Additionally, the compound has been found to have low toxicity in animal studies, making it a potentially safe compound to use in lab experiments.
The limitations of using 2-[(3-methyl-4-nitrophenoxy)methyl]-1,3-benzothiazole in lab experiments include the need for optimization of synthesis methods to produce high yields of the desired product. Additionally, the compound may have limited solubility in certain solvents, which may make it difficult to use in certain experiments.

Future Directions

For research on 2-[(3-methyl-4-nitrophenoxy)methyl]-1,3-benzothiazole include further optimization of synthesis methods to produce high yields of the desired product. Additionally, research may focus on the use of this compound in studying the role of protein kinases in disease states such as cancer. Further studies may also investigate the potential use of this compound in combination with other compounds to enhance its antitumor activity. Finally, research may investigate the potential use of this compound in other disease states beyond cancer.

Scientific Research Applications

2-[(3-methyl-4-nitrophenoxy)methyl]-1,3-benzothiazole has been studied for its potential use in scientific research. This compound has been found to have a mechanism of action that may be useful in understanding biological processes. Specifically, it has been found to inhibit the activity of certain enzymes, including protein kinases, which are involved in cell signaling pathways. This inhibition may be useful in studying the role of these enzymes in disease states such as cancer.

Synthesis routes and methods

Procedure details

23.0 g of sodium hydride (as a 60% w/w dispersion in mineral oil) were added to a solution of 80.0 g of 3-methyl-4-nitrophenol in 700 ml of dimethylformamide cooled in an ice-water bath. The resulting mixture was stirred at the same temperature for 20 minutes, at the end of which time a solution of 95.9 g of 2-chloromethylbenzothiazole in 50 ml of dimethylformamide was added to the reaction mixture. The temperature of the resulting mixture was elevated to 80° C. and the mixture was then stirred for 2 hours. At the end of this time, the reaction mixture was poured into ice-water and the precipitated crystalline solid was washed with water. The crude crystalline solid thus obtained was recrystallised from toluene to give 98.8 g (yield 63%) of the title compound as a solid having a melting point of 145° to 147° C.